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Compound of Interest

Compound Name: N-Nitroso-Ruxolitinib

Cat. No.: B15808316
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Application Note: High-Sensitivity LC-MS/MS Quantification of N-Nitroso-Ruxolitinib

Executive Summary

Objective: To establish a robust, high-sensitivity LC-MS/MS methodology for the quantification
of N-Nitroso-Ruxolitinib (an NDSRI) in drug substances and drug products. Scope: This
protocol addresses the critical need for detecting trace-level Nitrosamine Drug Substance-
Related Impurities (NDSRIs) in compliance with FDA and EMA "Cohort of Concern”
requirements. Key Performance Indicators:

¢ LOQ: 0.5 ng/mL (equivalent to <10% of the strictest Acceptable Intake limit).
e Linearity:
over a range of 0.5-100 ng/mL.

 Specificity: Full chromatographic resolution from the API (Ruxolitinib) to prevent in-source
nitrosation artifacts.

Regulatory & Scientific Context
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The NDSRI Challenge

Unlike small dialkyl nitrosamines (e.g., NDMA), N-Nitroso-Ruxolitinib is a complex
Nitrosamine Drug Substance-Related Impurity (NDSRI). It is formed via the nitrosation of the
secondary amine on the pyrrolopyrimidine/pyrazole scaffold of the Active Pharmaceutical
Ingredient (API).

Critical Chemical Insight (Expertise Pillar): Ruxolitinib contains an aromatic nitrogen system.[1]
While some aromatic nitrosamines fall outside the "Cohort of Concern” due to reduced
metabolic activation potential, regulatory bodies (FDA/EMA) currently enforce a conservative
Predicted Carcinogenic Potency Categorization (CPCA) approach.

» Default Conservative Limit: 26.5 ng/day (Category 1).[2]

o Target Sensitivity: To ensure compliance, the analytical method must achieve a Limit of
Quantitation (LOQ) significantly below this threshold (e.g., 0.03 ppm relative to API).

CPCA Decision Workflow

The following diagram illustrates the logic used to determine the required sensitivity for this
method.
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Identify N-Nitroso-Ruxolitinib Structure

Does it have alpha-hydrogens?

Yes

Calculate CPCA Score

(Electronic/Steric Factors) No (Aromatic N-NO)

Category 1 Category 5
Limit: 26.5 ng/day Limit: 1500 ng/day
(High Potency) (Low Potency)

Method Target LOQ:
< 10% of Limit

Click to download full resolution via product page

Method Development Logic

Chromatographic Separation (The "In-Source" Trap)
Problem: Ruxolitinib (API) is present in the sample at concentrations

times higher than the impurity. If the API and residual nitrites co-elute and enter the high-
temperature ESI source simultaneously, in-source nitrosation can occur, generating false

positives. Solution: The method must chromatographically separate N-Nitroso-Ruxolitinib
from the parent Ruxaolitinib.
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e Column Choice: A Phenyl-Hexyl or C18 column is selected. The nitroso group increases
lipophilicity, typically causing the impurity to elute after the APl on a Reverse Phase column.

Mass Spectrometry Strategy

« lonization: ESI+ (Electrospray lonization, Positive mode).

¢ MRM Transitions:

o

Parent: Ruxolitinib (

, MW 306.37)

[¢]

Impurity: N-Nitroso-Ruxolitinib (

, MW 335.[3][4]37)

[¢]

Quantifier:

(Core pyrrolopyrimidine fragment).

[e]

Quialifier:

(Loss of NO, characteristic but less specific).

Experimental Protocol
A. Equipment & Materials

e LC System: UHPLC (e.g., Agilent 1290, Waters Acquity, or Shimadzu Nexera).
o Detector: Triple Quadrupole MS (e.g., Sciex 6500+, Thermo Altis, or Waters Xevo TQ-XS).
e Column: Waters XSelect CSH Phenyl-Hexyl (

mm, 2.5 um) or equivalent C18.
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» Reagents: LC-MS Grade Methanol, Formic Acid, Ammonium Formate.
» Standards:
o Analyte: N-Nitroso-Ruxolitinib (Certified Reference Material).[3][4][5]

o Internal Standard (I1S): N-Nitroso-Ruxolitinib-d9 (or Ruxolitinib-d9 if specific nitroso-IS is
unavailable, though specific is preferred).

B. Sample Preparation (Liquid-Liquid Extraction)

Rationale: Direct injection of dissolved tablets fouls the source. LLE extracts the organic
impurity while leaving excipients and salts behind.

Powdering: Grind 20 tablets of Ruxolitinib to a fine powder.

» Weighing: Weigh powder equivalent to 100 mg API into a 15 mL centrifuge tube.
 Dissolution: Add 5.0 mL of 0.1% Formic Acid in Water. Vortex for 5 mins.

o Extraction: Add 5.0 mL of Ethyl Acetate (or MTBE).

o Agitation: Shake on a mechanical shaker for 10 mins.

o Separation: Centrifuge at 4000 rpm for 5 mins.

o Concentration: Transfer 4.0 mL of the upper organic layer to a clean tube. Evaporate to
dryness under Nitrogen at 40°C.

» Reconstitution: Reconstitute in 1.0 mL of Mobile Phase A:B (90:10).

o Filtration: Filter through a 0.2 um PTFE filter into an amber vial (amber to prevent UV
degradation of nitrosamine).

C. LC-MS/MS Parameters

Table 1: Chromatographic Conditions
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Parameter

Setting

Mobile Phase A

10mM Ammonium Formate + 0.1% Formic Acid

in Water

Mobile Phase B

0.1% Formic Acid in Methanol

Flow Rate 0.4 mL/min
Column Temp 45°C
Injection Vol 5-10 pL
0-1 min: 5% B (Hold) 1-8 min: 5%
Gradient 95% B 8-10 min: 95% B (Wash) 10.1 min: 5% B
(Re-equilibrate)
CRITICAL: Divert flow to waste during API
Divert Valve elution (typically 3-5 min window) to protect MS.

[3]

Table 2: MS/MS Transitions (ESI Positive)

Precursor
Compound Product (m/z) CE (eV) Role
(m/z)
N-Nitroso-
o 336.2 186.1 35 Quantifier
Ruxaolitinib
Qualifier (Loss of
336.2 306.2 15
NO)
o System
Ruxolitinib (API) 307.2 186.1 35 o
Suitability
IS (d9-Analog) 345.2 186.1 35 Internal Standard
Analytical Workflow Diagram
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API Window (Waste)
I, R

Drug Product Liquid-Liquid Extraction N2 Evaporation UHPLC Separation Divert Valve Impurity Window MS/MS Detection Quantification
(Tablet Powder) (Ethyl Acetate) & Reconstitution (Phenyl-Hexyl Col) (Dump API to Waste) (MRM Mode) (ng/mg API)

Click to download full resolution via product page

Validation & Quality Control Strategy

To ensure Trustworthiness (E-E-A-T), the following validation parameters must be met (based
on ICH Q2(R2) guidelines):

e System Suitability:
o Resolution (

) between APl and N-Nitroso impurity must be

o Signal-to-Noise (S/N) for the LOQ standard must be

e Linearity:
o Calibration curve: 0.5, 1, 5, 10, 20, 50, 100 ng/mL.
o Weighting:
is recommended to prioritize accuracy at the low end (trace analysis).
o Recovery (Accuracy):
o Spike blank matrix (placebo + API) at LOQ, 100% limit, and 150% limit.
o Acceptance: 80—-120% recovery.

« Artifact Check (Crucial):
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o Procedure: Inject a high-concentration sample of pure API (unspiked) without the divert
valve. Monitor the N-Nitroso transition.

o Pass Criteria: No peak should appear at the N-Nitroso retention time. If a peak appears, it
indicates "in-situ” formation in the source or contaminated API. To distinguish, lower the
inlet temperature; if the peak decreases, it is an artifact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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